molecular formula C10H20N2 B8502822 1-[1-(Piperidin-1-yl)cyclobutyl]methanamine

1-[1-(Piperidin-1-yl)cyclobutyl]methanamine

Cat. No. B8502822
M. Wt: 168.28 g/mol
InChI Key: GAKBISXDGZRKNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[1-(Piperidin-1-yl)cyclobutyl]methanamine is a useful research compound. Its molecular formula is C10H20N2 and its molecular weight is 168.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[1-(Piperidin-1-yl)cyclobutyl]methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[1-(Piperidin-1-yl)cyclobutyl]methanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-[1-(Piperidin-1-yl)cyclobutyl]methanamine

Molecular Formula

C10H20N2

Molecular Weight

168.28 g/mol

IUPAC Name

(1-piperidin-1-ylcyclobutyl)methanamine

InChI

InChI=1S/C10H20N2/c11-9-10(5-4-6-10)12-7-2-1-3-8-12/h1-9,11H2

InChI Key

GAKBISXDGZRKNG-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2(CCC2)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, to a mixture of 693 mg of lithium aluminum hydride and 30 mL of tetrahydrofuran was added dropwise a solution of 1.0 g of 1-(piperidin-1-yl)cyclobutanecarbonitrile in 18 mL of tetrahydrofuran under ice-cooling. The reaction mixture was stirred at room temperature for 3 hours. Under ice-cooling, 1.5 mL of water and 1.5 mL of a 15% aqueous sodium hydroxide solution were added dropwise thereto. The mixture was diluted with ethyl acetate and the reaction mixture was filtered. The filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (chloroform/methanol) to obtain 932 mg of 1-[1-(piperidin-1-yl)cyclobutyl]methanamine.
Quantity
693 mg
Type
reactant
Reaction Step One
Quantity
30 mL
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solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
18 mL
Type
solvent
Reaction Step Two
Name
Quantity
1.5 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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